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Executive Summary
Thiosulfate Sulfurtransferase Like Domain Containing 1 (TSTD1), also known as KAT, is a

protein-coding gene that plays a pivotal role in hydrogen sulfide (H2S) metabolism.[1] This

enzyme, a single-domain cytoplasmic sulfurtransferase, catalyzes the formation of S-

sulfanylglutathione (GSS-), a critical intermediate in the mitochondrial sulfide oxidation

pathway.[2][3][4] Emerging research has highlighted its association with various cellular

processes and diseases, particularly cancer, making it a gene of significant interest for

therapeutic development. This guide provides a comprehensive overview of TSTD1's gene

ontology, its involvement in key signaling pathways, quantitative functional data, and detailed

experimental protocols for its study.

Introduction to TSTD1
TSTD1 is a protein-coding gene located on chromosome 1.[1] It encodes the enzyme

thiosulfate:glutathione sulfurtransferase.[1][2] Functionally, TSTD1 provides a crucial link in

H2S metabolism. It connects the initial step, catalyzed by sulfide:quinone oxidoreductase

(SQOR) which converts H2S to thiosulfate, with the subsequent step involving sulfur

dioxygenase (SDO), which utilizes the GSS- produced by TSTD1 as a substrate.[2] Beyond its

role in sulfur metabolism, integrative systems analyses have identified TSTD1 as a potential

modulator of plasma HDL cholesterol and mitochondrial function.[5] Its dysregulation,
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particularly overexpression resulting from promoter hypomethylation, has been implicated in

poor treatment response and survival in breast cancer.[3]

Gene Ontology of TSTD1
Gene Ontology (GO) analysis provides a standardized framework to describe the functions of

genes and proteins. The annotations for TSTD1 are summarized below.

Category GO Term GO ID Evidence

Biological Process

Sulfide oxidation,

using sulfide:quinone

oxidoreductase

GO:0070221
Inferred from

experiment[6][7]

Molecular Function

Thiosulfate-thiol

sulfurtransferase

activity

GO:0050337 Predicted[6][7][8]

Cellular Component Cytoplasm - Confirmed[2]

Cytosol - Confirmed[6]

Cytoplasmic

ribonucleoprotein

granule

- Predicted[6][8]

Perinuclear region of

cytoplasm
- Confirmed[2]

Signaling Pathways Involving TSTD1
TSTD1 is a key enzyme in the sulfur metabolism pathway, particularly in the oxidation of

hydrogen sulfide. It also interacts with other crucial cellular components like thioredoxin,

suggesting a role in redox signaling.

Hydrogen Sulfide (H₂S) Metabolism
TSTD1 is central to the mammalian H₂S oxidation pathway. It catalyzes the transfer of a sulfur

atom from thiosulfate to glutathione (GSH) to produce S-sulfanylglutathione (GSS⁻), which is
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then utilized by sulfur dioxygenase (SDO). This thermodynamically coupled process is

essential for detoxifying sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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